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Compound of Interest

Compound Name: Fmoc-D-Hse(Trt)-OH

Cat. No.: B557665

Fmoc-D-Hse(Trt)-OH, with the CAS number 257886-01-4, is a protected amino acid derivative
commonly used in solid-phase peptide synthesis (SPPS).[1] The Fmoc (9-
fluorenylmethyloxycarbonyl) group protects the alpha-amine, while the Trt (trityl) group protects
the side-chain hydroxyl group of the D-homoserine.

A summary of its key chemical properties is presented below:

Property Value Source
N-alpha-(9-
Chemical Name Fluorenylmethyloxycarbonyl)- [1]

O-trityl-D-homoserine

Molecular Formula Cs3sH33NOs [1][2]

Molecular Weight 583.7 g/mol [1]
White to off-white crystalline

Appearance (2]
powder

Purity > 98.0% [2]

Storage Temperature -20°C [1]

Application in Peptide Synthesis

Fmoc-D-Hse(Trt)-OH is a valuable building block for the incorporation of D-homoserine into
peptide sequences via Fmoc-based solid-phase peptide synthesis. The Trityl protecting group
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on the side chain is acid-labile and can be selectively removed under mild acidic conditions,
allowing for subsequent on-resin modification of the hydroxyl group, such as phosphorylation or
glycosylation.

Experimental Protocols

The following are generalized protocols for the use of Fmoc-D-Hse(Trt)-OH in peptide
synthesis.

Standard Coupling Protocol in Fmoc SPPS

This protocol outlines the steps for incorporating an Fmoc-D-Hse(Trt)-OH residue into a
growing peptide chain on a solid support.

Materials:

Solid support (e.g., Rink Amide resin)

Fmoc-D-Hse(Trt)-OH

N,N-Dimethylformamide (DMF)

20% (v/v) Piperidine in DMF

Coupling reagent (e.g., TBTU, HBTU)

Base (e.g., N,N-Diisopropylethylamine - DIPEA)

Procedure:

e Resin Swelling: The resin is swelled in DMF in a reaction vessel.

e Fmoc Deprotection: The N-terminal Fmoc group of the resin-bound peptide is removed by
treating it with 20% piperidine in DMF.

e Washing: The resin is thoroughly washed with DMF to remove residual piperidine and by-
products.
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e Amino Acid Activation: Fmoc-D-Hse(Trt)-OH is pre-activated in DMF using a coupling
reagent (e.g., TBTU) and a base (e.g., DIPEA).

e Coupling: The activated amino acid solution is added to the resin, and the mixture is agitated
until the coupling reaction is complete, which can be monitored by a colorimetric test (e.g.,
Kaiser test).

e Washing: The resin is washed again with DMF to remove excess reagents and by-products.
These steps are repeated for each amino acid in the sequence.

Selective On-Resin Deprotection of the Trityl Group

This procedure allows for the removal of the Trt group from the homoserine side chain while the
peptide remains attached to the solid support.

Materials:

Peptide-resin containing Hse(Trt)

Dichloromethane (DCM)

Trifluoroacetic acid (TFA)

Scavenger (e.g., Triisopropylsilane - TIS)
Procedure:
e The peptide-resin is swelled in DCM.

e Asolution of 1% TFA in DCM, often containing a scavenger like 5% TIS, is added to the
resin.

e The reaction is gently agitated for a short period (e.g., 2 x 2 minutes).

e The resin is then washed thoroughly with DCM to remove the cleaved trityl groups and
residual acid.

Visualizations
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Workflow for Peptide Synthesis

The following diagram illustrates the general workflow for solid-phase peptide synthesis,
highlighting the incorporation of an amino acid derivative like Fmoc-D-Hse(Trt)-OH.
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Caption: General workflow for Fmoc solid-phase peptide synthesis.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b557665?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b557665?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Trityl Group Cleavage

This diagram illustrates the chemical logic of the selective removal of the Trt protecting group

)
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from the homoserine side chain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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